Cas no 1804837-13-5 (5-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 5-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1804837-13-5
• MF: C₉H₇BrF₃NO₄
• MW: 330.055392503738
• CID: 4834179
• Update Time: 2025-06-14

5-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H7BrF3NO4/c10-2-4-3-14-8(18-9(11,12)13)5(7(4)17)1-6(15)16/h3H,1-2H2,(H,14,17)(H,15,16)
• InChI Key： PFDBLZZEVPGFCA-UHFFFAOYSA-N
• SMILES： BrCC1=CNC(=C(CC(=O)O)C1=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 442
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6

Additional information on 5-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid

Recent Advances in the Study of 5-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1804837-13-5)

The compound 5-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1804837-13-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 5-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid, which make it a promising candidate for the development of novel pharmaceuticals. The presence of a bromomethyl group and a trifluoromethoxy moiety in its structure suggests potential reactivity and bioactivity, particularly in the context of enzyme inhibition and receptor modulation. Researchers have explored its utility as a building block in the synthesis of more complex molecules, leveraging its functional groups for further chemical modifications.

In a study published in the Journal of Medicinal Chemistry, the compound was investigated for its inhibitory effects on specific enzymes involved in inflammatory pathways. The results demonstrated significant activity, suggesting its potential as a lead compound for anti-inflammatory drug development. Another study, featured in Bioorganic & Medicinal Chemistry Letters, explored its role in the synthesis of pyridine-based analogs with enhanced pharmacokinetic properties. These findings underscore the versatility of 5-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid in medicinal chemistry applications.

Further research has also delved into the mechanistic aspects of this compound. Computational modeling and in vitro assays have provided insights into its binding affinity and selectivity towards various biological targets. For instance, molecular docking studies have revealed favorable interactions with key amino acid residues in target proteins, supporting its potential as a therapeutic agent. These mechanistic insights are crucial for optimizing its structure-activity relationships and improving its efficacy in preclinical models.

Despite these promising findings, challenges remain in the development of 5-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid as a viable drug candidate. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural optimization and in vivo studies. Ongoing research is focused on overcoming these hurdles, with the aim of advancing this compound into clinical trials for specific indications.

In conclusion, 5-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-acetic acid represents a valuable scaffold in medicinal chemistry, with demonstrated potential in various therapeutic areas. Continued research efforts are expected to unlock its full potential, paving the way for innovative drug discoveries. This briefing serves as a snapshot of the current state of knowledge and highlights the need for further investigation to fully exploit its therapeutic benefits.